Lipophilicity Differentiation vs. Unsubstituted Analogs
The target compound's predicted LogP of 1.78 is 0.40 log units higher than the unsubstituted 2-amino-2-phenylethanol (LogP 1.38) [1] and 0.79 log units higher than the CF₃-only ortho analog 2-amino-2-[2-(trifluoromethyl)phenyl]ethanol (LogP 0.99) . This difference of approximately 0.4–0.8 log units translates to a 2.5- to 6.3-fold increase in lipophilicity, placing the compound closer to the CNS drug-like sweet spot (LogP 1–3) while the CF₃-only analog falls below it. The 4-chloro substituent contributes additively with the 2-trifluoromethyl group to elevate LogP beyond either substitution alone.
| Evidence Dimension | Predicted octanol-water partition coefficient (LogP) |
|---|---|
| Target Compound Data | LogP = 1.78 |
| Comparator Or Baseline | 2-Amino-2-phenylethanol: LogP = 1.38; 2-Amino-2-[2-(trifluoromethyl)phenyl]ethanol: LogP = 0.99; 2-Amino-2-(4-chlorophenyl)ethanol: LogP ~1.0–1.2 (estimated from structurally analogous compounds) |
| Quantified Difference | +0.40 log units vs. unsubstituted; +0.79 log units vs. ortho-CF₃-only; ~+0.6 log units vs. para-Cl-only |
| Conditions | Predicted LogP values from ChemSrc database using consensus algorithmic estimation |
Why This Matters
Lipophilicity governs membrane permeability, plasma protein binding, and metabolic clearance; a LogP shift of 0.4–0.8 units can materially alter oral bioavailability and tissue distribution, making the dual-substituted compound a meaningfully different lead optimization starting point.
- [1] Molbase. 2-Amino-2-phenylethanol – CAS 7568-92-5. LogP 1.379. https://qiye.molbase.cn/ View Source
